NVP-BVU972
NVP-BVU972
NVP-BVU972 is an inhibitor of Met kinase (IC50 = 14 nM). It is selective for Met over a panel of 62 additional kinases (IC50s = >1 µM for all). It inhibits proliferation of Met-amplified GTL-16 gastric, MKN45 gastric, and EBC-1 lung cancer cells (IC50s = 66, 32, and 82 nM, respectively). NVP-BVU972 inhibits Met autophosphorylation in GTL-16 cells and Met phosphorylation induced by hepatocyte growth factor (HGF) in A549 cells (IC50s = 7.3 and 22 nM, respectively).
NVP-BVU972, also known as BVN-972, is a selective and potent inhibitor of c-Met with IC50 of 14 nM. BVN-972 displays IC50 values more than 1000 nM in other kinases such as the most closely related kinase recepteur d'origine nantais (RON).
NVP-BVU972, also known as BVN-972, is a selective and potent inhibitor of c-Met with IC50 of 14 nM. BVN-972 displays IC50 values more than 1000 nM in other kinases such as the most closely related kinase recepteur d'origine nantais (RON).
Brand Name:
Vulcanchem
CAS No.:
1185763-69-2
VCID:
VC0537857
InChI:
InChI=1S/C20H16N6/c1-25-13-16(11-23-25)19-6-7-20-22-12-17(26(20)24-19)10-14-4-5-18-15(9-14)3-2-8-21-18/h2-9,11-13H,10H2,1H3
SMILES:
CN1C=C(C=N1)C2=NN3C(=NC=C3CC4=CC5=C(C=C4)N=CC=C5)C=C2
Molecular Formula:
C20H16N6
Molecular Weight:
340.4 g/mol
NVP-BVU972
CAS No.: 1185763-69-2
Cat. No.: VC0537857
Molecular Formula: C20H16N6
Molecular Weight: 340.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | NVP-BVU972 is an inhibitor of Met kinase (IC50 = 14 nM). It is selective for Met over a panel of 62 additional kinases (IC50s = >1 µM for all). It inhibits proliferation of Met-amplified GTL-16 gastric, MKN45 gastric, and EBC-1 lung cancer cells (IC50s = 66, 32, and 82 nM, respectively). NVP-BVU972 inhibits Met autophosphorylation in GTL-16 cells and Met phosphorylation induced by hepatocyte growth factor (HGF) in A549 cells (IC50s = 7.3 and 22 nM, respectively). NVP-BVU972, also known as BVN-972, is a selective and potent inhibitor of c-Met with IC50 of 14 nM. BVN-972 displays IC50 values more than 1000 nM in other kinases such as the most closely related kinase recepteur d'origine nantais (RON). |
|---|---|
| CAS No. | 1185763-69-2 |
| Molecular Formula | C20H16N6 |
| Molecular Weight | 340.4 g/mol |
| IUPAC Name | 6-[[6-(1-methylpyrazol-4-yl)imidazo[1,2-b]pyridazin-3-yl]methyl]quinoline |
| Standard InChI | InChI=1S/C20H16N6/c1-25-13-16(11-23-25)19-6-7-20-22-12-17(26(20)24-19)10-14-4-5-18-15(9-14)3-2-8-21-18/h2-9,11-13H,10H2,1H3 |
| Standard InChI Key | RNCNPRCUHHDYPC-UHFFFAOYSA-N |
| SMILES | CN1C=C(C=N1)C2=NN3C(=NC=C3CC4=CC5=C(C=C4)N=CC=C5)C=C2 |
| Canonical SMILES | CN1C=C(C=N1)C2=NN3C(=NC=C3CC4=CC5=C(C=C4)N=CC=C5)C=C2 |
| Appearance | Solid powder |
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